Cas no 307-07-3 (Acenaphthylene,1,1,2,2,2a,3,3,4,4,5,5,5a,6,6,7,7,8,8,8a,8b-eicosafluorododecahydro-)

• Product Name: Acenaphthylene,1,1,2,2,2a,3,3,4,4,5,5,5a,6,6,7,7,8,8,8a,8b-eicosafluorododecahydro-
• CAS No: 307-07-3
• MF: C₁₂F₂₀
• MW: 524.096473693848
• CID: 312067
• PubChem ID: 3083561
• Update Time: 2025-04-19

Acenaphthylene,1,1,2,2,2a,3,3,4,4,5,5,5a,6,6,7,7,8,8,8a,8b-eicosafluorododecahydro- Chemical and Physical Properties

Names and Identifiers

• Acenaphthylene,1,1,2,2,2a,3,3,4,4,5,5,5a,6,6,7,7,8,8,8a,8b-eicosafluorododecahydro-
• 1,1,2,2,3,3,3a,4,4,5,5,5a,6,6,7,7,8,8,8a,8b-icosafluoroacenaphthylene
• Acenaphthylene, eicosafluorododecahydro-
• Icosafluorododecahydroacenaphthylene
• Acenaphthene,eicosafluorodecahydro- (7CI,8CI)
• Acenaphthylene, eicosafluorododecahydro-(9CI)
• Perfluorodecahydroacenaphthene
• Perfluoroperhydroacenaphthylene
• 307-07-3
• SCHEMBL1771191
• DTXSID30952942

• Inchi： 1S/C12F20/c13-1-2(14)5(17,18)6(19,20)3(1,15)8(23,24)12(31,32)10(27,28)4(1,16)9(25,26)11(29,30)7(2,21)22
• InChI Key： VDXGSVGYMMTFHU-UHFFFAOYSA-N
• SMILES： FC12C3(C(C(C(C1(C(C(C2(C(C(C3(F)F)(F)F)(F)F)F)(F)F)(F)F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 523.968
• Monoisotopic Mass: 523.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 177.3°Cat760mmHg
• Flash Point: 63.8°C
• Refractive Index: 1.315
• PSA: 0